Cas no 896009-02-2 (2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol)

2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[[6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
- 2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol
-
- Inchi: 1S/C18H22ClN7O/c1-24-17-15(12-21-24)16(20-5-10-27)22-18(23-17)26-8-6-25(7-9-26)14-4-2-3-13(19)11-14/h2-4,11-12,27H,5-10H2,1H3,(H,20,22,23)
- InChI Key: QWTUGSKNAVMTBT-UHFFFAOYSA-N
- SMILES: C(O)CNC1N=C(N2CCN(C3=CC=CC(Cl)=C3)CC2)N=C2N(C)N=CC2=1
2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2031-0958-2μmol |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
Life Chemicals | F2031-0958-4mg |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F2031-0958-1mg |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
Life Chemicals | F2031-0958-2mg |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
Life Chemicals | F2031-0958-5mg |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
Life Chemicals | F2031-0958-3mg |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
Life Chemicals | F2031-0958-5μmol |
2-({6-[4-(3-chlorophenyl)piperazin-1-yl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol |
896009-02-2 | 90%+ | 5μl |
$94.5 | 2023-05-17 |
2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol Related Literature
-
Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
-
2. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
-
Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
-
Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
-
N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
Additional information on 2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol
Introduction to 2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol (CAS No. 896009-02-2)
2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol, also known by its CAS number 896009-02-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of this compound, featuring a piperazine ring and a chlorophenyl substituent, contributes to its potential therapeutic applications.
The chemical structure of 2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol is characterized by a central pyrazolopyrimidine core linked to an aminoethanol moiety. The presence of the chlorophenyl group and the piperazine ring imparts specific pharmacological properties that make this compound a promising candidate for drug development. Recent studies have highlighted its potential as a selective inhibitor of certain kinases, which are key enzymes involved in various cellular processes, including cell proliferation and signal transduction.
In the context of cancer research, 2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol has shown promising results in preclinical studies. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth. This compound has been found to selectively inhibit the activity of certain kinases, such as ABL and SRC, which are frequently dysregulated in various types of cancer. By blocking these kinases, the compound can potentially halt the uncontrolled cell division that characterizes cancer.
Beyond its anticancer properties, 2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol has also been investigated for its potential in treating other diseases. For instance, its anti-inflammatory effects have been studied in models of inflammatory disorders. The ability to modulate inflammatory responses makes this compound a candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that it may have antiviral activity against certain viruses, although more research is needed to confirm these findings.
The pharmacokinetic properties of 2-{[6-[4-(3-chlorophenyl)piperazin]-1-y]-1-methyl}-1H-pyrazolo[3,4-d]pyrimidin)-4-y]amino}ethanol have been evaluated in various preclinical models. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it suitable for oral administration in therapeutic settings. Furthermore, the compound has demonstrated good stability in plasma and tissues, which is crucial for maintaining therapeutic concentrations over time.
The safety profile of 2-{[6-[4-(3-chlorophenyl)piperazin]-1-y]-1-methyl}-1H-pyrazolo[3,4-d]pyrimidin)-4-y]amino}ethanol has been assessed through extensive toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, like all potential drugs, it may have side effects that need to be carefully monitored during clinical trials. Common side effects observed in preclinical models include mild gastrointestinal disturbances and reversible changes in liver enzymes. Ongoing research aims to further elucidate the safety profile and optimize dosing regimens to minimize adverse effects.
In conclusion, 2-{[6-[4-(3-chlorophenyl)piperazin]-1-y]-1-methyl}-1H-pyrazolo[3,4-d]pyrimidin)-4-y]amino}ethanol (CAS No. 896009--2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in areas such as oncology, inflammation, and virology. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant potential to contribute to the development of novel therapies for various diseases.
896009-02-2 (2-({6-4-(3-chlorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol) Related Products
- 2171300-89-1(1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid)
- 2172527-63-6(4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol)
- 2411240-61-2(N-(1-cyano-2-phenylethyl)prop-2-enamide)
- 1369174-19-5(2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine)
- 2229343-24-0(3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-methylbutanoic acid)
- 1361792-69-9(6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)
- 57707-64-9(2-azidoacetonitrile)
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)
- 1805072-92-7(Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)
- 1890828-94-0(2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanol)



